Cas no 1152858-83-7 ((1,5-dimethyl-1H-pyrazol-4-yl)methyl(propan-2-yl)amine)

• Product Name: (1,5-dimethyl-1H-pyrazol-4-yl)methyl(propan-2-yl)amine
• CAS No: 1152858-83-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5156998
• PubChem ID: 43163772
• Update Time: 2025-07-20

(1,5-dimethyl-1H-pyrazol-4-yl)methyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](propan-2-yl)amine
• n-((1,5-Dimethyl-1h-pyrazol-4-yl)methyl)propan-2-amine
• 1H-Pyrazole-4-methanamine, 1,5-dimethyl-N-(1-methylethyl)-
• (1,5-dimethyl-1H-pyrazol-4-yl)methyl(propan-2-yl)amine

• Inchi： 1S/C9H17N3/c1-7(2)10-5-9-6-11-12(4)8(9)3/h6-7,10H,5H2,1-4H3
• InChI Key： BUQSAPTUPCHHME-UHFFFAOYSA-N
• SMILES： N(CC1C=NN(C)C=1C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• XLogP3: 0.8
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1,5-dimethyl-1H-pyrazol-4-yl)methyl(propan-2-yl)amine

Research Briefing on (1,5-dimethyl-1H-pyrazol-4-yl)methyl(propan-2-yl)amine (CAS: 1152858-83-7): Recent Advances and Applications

The compound (1,5-dimethyl-1H-pyrazol-4-yl)methyl(propan-2-yl)amine (CAS: 1152858-83-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent literature highlights the role of (1,5-dimethyl-1H-pyrazol-4-yl)methyl(propan-2-yl)amine as a key intermediate in the synthesis of novel bioactive molecules. Its pyrazole core, coupled with the isopropylamine moiety, offers a versatile scaffold for the development of compounds with diverse pharmacological activities. Studies have demonstrated its utility in the design of kinase inhibitors, GPCR modulators, and antimicrobial agents, underscoring its importance in modern drug discovery.

One of the most notable advancements is the application of this compound in the development of selective kinase inhibitors. Researchers have successfully utilized its structural features to design molecules that exhibit high affinity and specificity for target kinases involved in cancer and inflammatory diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this scaffold, showing promising activity against JAK2 and FLT3 kinases, which are critical targets in hematologic malignancies.

In addition to its role in kinase inhibition, (1,5-dimethyl-1H-pyrazol-4-yl)methyl(propan-2-yl)amine has also been explored for its potential in modulating G protein-coupled receptors (GPCRs). Its ability to interact with various GPCR subtypes makes it a valuable tool for the development of novel therapeutics for neurological and metabolic disorders. Recent preclinical studies have demonstrated its efficacy in animal models of Parkinson's disease and type 2 diabetes, further highlighting its therapeutic potential.

From a synthetic chemistry perspective, advancements in the efficient and scalable production of (1,5-dimethyl-1H-pyrazol-4-yl)methyl(propan-2-yl)amine have been reported. Novel catalytic methods and green chemistry approaches have been employed to optimize its synthesis, reducing the environmental impact and improving yield. These developments are crucial for ensuring the compound's availability for large-scale pharmaceutical applications.

In conclusion, (1,5-dimethyl-1H-pyrazol-4-yl)methyl(propan-2-yl)amine (CAS: 1152858-83-7) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its role in the development of kinase inhibitors and GPCR modulators, coupled with advancements in synthetic methodologies, positions it as a compound of significant interest for future research. Continued exploration of its pharmacological properties and optimization of its derivatives are expected to yield novel therapeutics for a range of diseases.